Cas no 17318-24-0 (Adenosine, 2'-deoxy-,3',5'-diacetate)

Adenosine, 2'-deoxy-,3',5'-diacetate structure
17318-24-0 structure
Product Name:Adenosine, 2'-deoxy-,3',5'-diacetate
CAS No:17318-24-0
MF:C14H17N5O5
MW:335.315282583237
CID:156683
PubChem ID:253639
Update Time:2025-04-19

Adenosine, 2'-deoxy-,3',5'-diacetate Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2'-deoxy-,3',5'-diacetate
    • 3',5'-DI-O-ACETYL-2'-DEOXYADENOSINE
    • 2'-deoxy-3',5'-di-O-acetyladenosine
    • 2'-Deoxyadenosine 3',5'-diacetate
    • 3',5'-di-O-acetyl 2' deoxyadenosine
    • 3',5'-di-O-acetyldeoxyadenosine
    • 3'-O,5'-O-Diacetyl-2'-deoxyadenosine
    • NSC76760
    • 17318-24-0
    • acetic acid [3-acetyloxy-5-(6-aminopurin-9-yl)-2-oxolanyl]methyl ester
    • NSC-76760
    • 9-(3,5-di-o-acetyl-2-deoxypentofuranosyl)-9h-purin-6-amine
    • A811572
    • [3-acetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl ethanoate
    • DTXSID60938335
    • Inchi: 1S/C14H17N5O5/c1-7(20)22-4-10-9(23-8(2)21)3-11(24-10)19-6-18-12-13(15)16-5-17-14(12)19/h5-6,9-11H,3-4H2,1-2H3,(H2,15,16,17)
    • InChI Key: SKDMUZGQFAEWOS-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1COC(C)=O)OC(C)=O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 335.12311
  • Monoisotopic Mass: 335.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 131A^2

Experimental Properties

  • Density: 1.62
  • Boiling Point: 557.1°Cat760mmHg
  • Flash Point: 290.7°C
  • Refractive Index: 1.701
  • PSA: 131.45
  • LogP: 0.77200
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